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Compound Name: d
aci

Cat. No.: B1151945

An In-depth Technical Guide to 15-Hydroxy-7-oxodehydroabietic Acid

Abstract

15-Hydroxy-7-oxodehydroabietic acid is a naturally occurring abietane-type diterpenoid
derived from the oxidation of resin acids found in coniferous trees. This technical guide
provides a comprehensive overview of its chemical structure, physicochemical properties,
biological activities, and applications. Primarily recognized for its potential antimicrobial
properties, the compound is a subject of interest in pharmaceutical research for the
development of new therapeutic agents.[1] Furthermore, its stability and presence in aged
samples make it a valuable biomarker in archaeometry for the identification of ancient pine
resins. This document summarizes key quantitative data, outlines conceptual experimental
protocols, and visualizes relevant pathways and workflows to serve as a resource for
researchers, scientists, and professionals in drug development.

Introduction
Background

15-Hydroxy-7-oxodehydroabietic acid is a tricyclic diterpenoid, a class of organic
compounds characterized by a structure derived from four isoprene units.[2] It belongs to the
abietane family of diterpenoids and is specifically an oxidized derivative of dehydroabietic acid.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1151945?utm_src=pdf-interest
https://www.benchchem.com/product/b1151945?utm_src=pdf-body
https://www.benchchem.com/product/b1151945?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1151945?utm_src=pdf-body
https://np-mrd.org/natural_products/NP0137911
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Its chemical structure features a hydroxyl group at the C15 position and a ketone group at the
C7 position of the core abietane skeleton.

Natural Occurrence

This compound is a natural product found in the oleoresin of various coniferous trees. It has
been identified in species such as Pinus massoniana, Abies spectabilis, and Pinus densiflora.
[31[4][5][6] It is often formed through the natural aging and oxidation process of other resin
acids, like abietic acid and dehydroabietic acid, present in pine rosin.[7]

Significance and Applications

The scientific interest in 15-Hydroxy-7-oxodehydroabietic acid stems from several of its
notable properties:

» Antimicrobial Potential: Its proposed mechanism of disrupting microbial cell membranes
makes it a candidate for research into new antibiotics, particularly in an era of growing
resistance to existing drugs.

o Phytochemical Research: As a plant metabolite, it serves as a model compound for studying
the biochemical pathways and biological activities of diterpenoids.

» Archaeological Biomarker: Due to its formation from resin aging, it is used in analytical
chemistry to identify the use of pine pitch and tar in historical artifacts, such as coatings on
ancient Roman and Egyptian amphorae.[7][8]

Chemical Structure and Identification

The chemical structure of 15-Hydroxy-7-oxodehydroabietic acid is defined by the rigid three-
ring phenanthrene core, modified with a carboxylic acid, a ketone, and a hydroxypropyl group.

Chemical Identifiers

Quantitative and identifying information for the compound is summarized in the table below.
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Identifier Value

(1R,4aS,10aR)-7-(2-hydroxypropan-2-yl)-1,4a-
IUPAC Name dimethyl-9-ox0-3,4,10,10a-tetrahydro-2H-

phenanthrene-1-carboxylic acid[3][9]

CAS Number 95416-25-4[3][8][10]

Molecular Formula C20H2604[3][8][9][10]

SMILES C[C@]12CCC--INVALID-LINK--(C)C(=0)0O[3]
InChlKey MXPXAZNVQUWDFH-NSISKUIASA-N][3]

Physicochemical Properties

The physical and chemical properties of 15-Hydroxy-7-oxodehydroabietic acid are crucial for
its handling, formulation, and mechanism of action.

Property Value

Molecular Weight 330.4 g/mol [3][9]

Appearance Powder[11]

Density 1.2 + 0.1 g/cm3[10]

Boiling Point 522.4 + 50.0 °C at 760 mmHg[10]
Flash Point 283.8 £ 26.6 °C[10]

LogP 3.1 - 3.45[9][10]

Polar Surface Area (PSA) 74.60 A2[9][10]

Hydrogen Bond Donors 2[9]

Hydrogen Bond Acceptors 4[9]

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility
Acetate, DMSO, Acetone[8][11]
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Biological Activity and Mechanism of Action
Antimicrobial Activity

The primary reported biological activity of 15-Hydroxy-7-oxodehydroabietic acid is its
antimicrobial effect. The proposed mechanism of action involves the disruption of microbial cell
membranes. This interaction leads to a loss of membrane integrity, leakage of intracellular
components, and ultimately, cell death. This mode of action is a target for developing novel
antimicrobial agents that may be effective against resistant strains.

Extracellular Environment
Microbial Cell

15-Hydroxy-7- Interaction Causes Membrane Disruption Leads to
oxodehydroabietic acid ™| Cel Memteme (Loss of Integrity)

Click to download full resolution via product page

Proposed Antimicrobial Mechanism of Action.

Other Reported Activities

In addition to its antimicrobial effects, the compound has shown other biological activities. In
one study, it was identified as a growth-inhibiting substance against Italian ryegrass (Lolium
multiflorum), with a threshold concentration for inhibition reported at 30 uM.[7] Like other
related diterpenoids, it is also studied for potential anti-inflammatory, antioxidant, and
antiproliferative properties.[1]

Experimental Protocols
Conceptual Formation and Isolation

15-Hydroxy-7-oxodehydroabietic acid is not typically synthesized via a multi-step total
synthesis for bulk supply. Instead, it is understood as a natural oxidation product of more
abundant resin acids like abietic acid or dehydroabietic acid.
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Conceptual Formation Pathway from Precursors.

Isolation Protocol (General):
e Source Material: Obtain oleoresin or rosin from a coniferous source.

o Extraction: Perform a solvent extraction using a non-polar solvent (e.g., hexane) to dissolve
the resin acids.

 Purification: The crude extract is subjected to chromatographic techniques. Column
chromatography using silica gel is a standard method.

o Fraction Collection: Fractions are collected and monitored by Thin Layer Chromatography
(TLC).

» Final Purification: Fractions containing the target compound may be further purified using
High-Performance Liquid Chromatography (HPLC) to achieve high purity (e.g., 298%).[8]

 Structure Verification: The identity and purity of the isolated compound are confirmed using
analytical methods as described below.

Analytical Characterization Methods

A combination of chromatographic and spectroscopic techniques is essential for the
unambiguous identification and quantification of 15-Hydroxy-7-oxodehydroabietic acid.

¢ Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for
identifying the compound in complex mixtures like archaeological resins.[7][8] The compound
is often derivatized (e.g., silylation or methylation) to increase its volatility for GC analysis.
[12][13]
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¢ Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is also employed for the
analysis of resin acids and can be used for quantification without derivatization.[7]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and 3C-NMR are used to
confirm the chemical structure of the isolated compound.[11]

¢ Infrared (IR) Spectroscopy: IR spectroscopy can identify key functional groups. A
characteristic absorption band for the ketone C=0 stretch is observed around 1725 cm~1.[14]

Sample Preparation
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Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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